Cas no 13908-14-0 (Urea,N-(2-chloroethyl)-N'-(3-methylcyclohexyl)-)

Urea,N-(2-chloroethyl)-N'-(3-methylcyclohexyl)- structure
13908-14-0 structure
Product name:Urea,N-(2-chloroethyl)-N'-(3-methylcyclohexyl)-
CAS No:13908-14-0
MF:C10H19ClN2O
MW:218.723661661148
CID:226612
PubChem ID:98982

Urea,N-(2-chloroethyl)-N'-(3-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-(2-chloroethyl)-N'-(3-methylcyclohexyl)-
    • 1-(2-chloroethyl)-3-(3-methylcyclohexyl)urea
    • NSC-160163
    • NSC 160163
    • 13908-14-0
    • NSC160163
    • DTXSID50930303
    • N'-(2-Chloroethyl)-N-(3-methylcyclohexyl)carbamimidic acid
    • BRN 2834635
    • Urea, 1-(2-chloroethyl)-3-(3-methylcyclohexyl)-
    • Inchi: InChI=1S/C10H19ClN2O/c1-8-3-2-4-9(7-8)13-10(14)12-6-5-11/h8-9H,2-7H2,1H3,(H2,12,13,14)
    • InChI Key: ZEXAHTHOEXBQHM-UHFFFAOYSA-N
    • SMILES: ClCCNC(NC1CCCC(C)C1)=O

Computed Properties

  • Exact Mass: 218.11877
  • Monoisotopic Mass: 218.119
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • Density: 1.08g/cm3
  • Boiling Point: 383.7ºC at 760 mmHg
  • Flash Point: 185.9ºC
  • Refractive Index: 1.494
  • PSA: 41.13
  • LogP: 2.88490

Recommend Articles

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD